Isocyanates
Isocyanates are a class of chemical compounds characterized by the presence of one or more isocyanate groups (–NCO). They play a critical role in the polyurethane industry, serving as essential raw materials for synthesizing various types of polyurethane resins and elastomers. These highly reactive intermediates react with alcohols to form urethane linkages, leading to the production of flexible foams, coatings, adhesives, and sealants.
Isocyanates are typically produced through the catalyzed reaction between carbon dioxide and phenol or toluene diisocyanates. Due to their strong reactivity, they must be handled with caution in industrial processes to avoid unintended chemical reactions, including skin and respiratory irritation. Protective measures such as appropriate personal protective equipment (PPE) are essential when working with isocyanates.
In applications, the use of isocyanates can significantly enhance product performance by providing superior strength, flexibility, and durability. However, their use also raises concerns regarding environmental impact and safety, necessitating stringent regulatory oversight and best practices in handling and disposal to minimize adverse effects on human health and the environment.

Structure | Chemical Name | CAS | MF |
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Ethane, 1-ethoxy-2-isocyanato- | 7019-12-7 | C5H9NO2 |
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isocyanatocycloheptane | 4747-68-6 | C8H13NO |
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1-isocyanato-3-(methylsulfanyl)propane | 32768-02-8 | C5H9NOS |
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1-(ethylsulfanyl)-3-isocyanatopropane | 32768-14-2 | C6H11NOS |
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methyl isocyanatoformate | 5843-42-5 | C3H3NO3 |
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2-methylpropanecarbonyl isocyanate | 4558-63-8 | C5H7NO2 |
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1,1,1,3,3,3-hexafluoro-2-isocyanatopropane | 684-29-7 | C4HF6NO |
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(2s)-2-isocyanatoheptane | 745783-76-0 | C8H15NO |
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1-Chloro-4-isocyanatobutane | 42865-18-9 | C5H8ClNO |
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Ethyl 4-(isocyanatomethyl)cyclohexanecarboxylate | 945419-91-0 | C11H17NO3 |
Related Literature
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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3. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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5. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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